Cas no 626208-42-2 ((2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine)

• Product Name: (2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine
• CAS No: 626208-42-2
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 3078771
• PubChem ID: 3152145
• Update Time: 2025-06-12

(2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine
• SR-01000325714-1
• 626208-42-2
• AKOS000300579
• [(2-ethoxyphenyl)methyl][3-(morpholin-4-yl)propyl]amine
• N-[(2-ethoxyphenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• SR-01000325714
• N-(2-Ethoxybenzyl)-3-morpholinopropan-1-amine

• MDL： MFCD03821865
• Inchi： 1S/C16H26N2O2/c1-2-20-16-7-4-3-6-15(16)14-17-8-5-9-18-10-12-19-13-11-18/h3-4,6-7,17H,2,5,8-14H2,1H3
• InChI Key： VCUVSKMNEDSISJ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCNCC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 278.199
• Monoisotopic Mass: 278.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 399.8±37.0 °C at 760 mmHg
• Flash Point: 199.4±26.8 °C

(2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine

Introduction to (2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine (CAS No. 626208-42-2)

(2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine (CAS No. 626208-42-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as EBA-MPA for brevity, is characterized by its unique molecular structure, which combines an ethoxybenzyl moiety with a morpholinylpropyl amine group. The combination of these functional groups endows EBA-MPA with a range of biological activities and potential therapeutic applications.

The molecular formula of (2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine is C₁₇H₂₅N₃O₂, and its molecular weight is approximately 303.4 g/mol. The compound's structure includes an aromatic ring, an ether linkage, and a tertiary amine, which are key features contributing to its chemical and biological properties. These structural elements make EBA-MPA a promising candidate for various pharmacological studies.

Recent research has highlighted the potential of (2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine in several therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that EBA-MPA can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation can have significant implications for conditions such as depression, anxiety, and Parkinson's disease. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that EBA-MPA exhibits potent serotonin reuptake inhibition, suggesting its potential as an antidepressant agent.

In addition to its neurological effects, (2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that EBA-MPA can reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells, making it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic profile of (2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine has also been studied extensively. Research indicates that EBA-MPA has good oral bioavailability and a favorable half-life, which are crucial factors for drug development. A 2019 study published in the European Journal of Pharmacology reported that EBA-MPA exhibits low toxicity and high selectivity for its target receptors, further supporting its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore the full therapeutic potential of EBA-MPA.

In conclusion, (2-Ethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine (CAS No. 626208-42-2) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into the mechanisms and therapeutic benefits of EBA-MPA, it is likely to play an increasingly important role in the treatment of various diseases and conditions.